Cas no 61640-54-8 (Pyrimidine, 4,6-diethyl-2-(methylthio)-)

• Product Name: Pyrimidine, 4,6-diethyl-2-(methylthio)-
• CAS No: 61640-54-8
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 471708
• PubChem ID: 12343181
• Update Time: 2025-04-19

Pyrimidine, 4,6-diethyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-diethyl-2-(methylthio)-
• 4,6-diethyl-2-methylsulfanylpyrimidine
• 61640-54-8
• DTXSID90492399
• 4,6-Diethyl-2-(methylsulfanyl)pyrimidine
• SCHEMBL5354380

• Inchi： 1S/C9H14N2S/c1-4-7-6-8(5-2)11-9(10-7)12-3/h6H,4-5H2,1-3H3
• InChI Key： YFFYMXJJPXPAOX-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(CC)=N1)CC

Computed Properties

• Exact Mass: 182.08792
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78